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Introduction
Ponalrestat (ICI 128436, MK-538) is a potent and specific inhibitor of the enzyme aldose

reductase (ALR2).[1] This enzyme is the first and rate-limiting step in the polyol pathway, which

converts glucose to sorbitol.[2][3] Under hyperglycemic conditions, such as in diabetes mellitus,

the increased flux of glucose through this pathway is implicated in the pathogenesis of

secondary diabetic complications, including neuropathy, retinopathy, and nephropathy.[2] By

inhibiting aldose reductase, Ponalrestat reduces the accumulation of intracellular sorbitol,

mitigating osmotic and oxidative stress.[4] Its use in preclinical animal models is crucial for

studying the mechanisms of diabetic complications and evaluating potential therapeutic

interventions.

These application notes provide detailed protocols for the preparation and oral administration

of Ponalrestat in animal research settings, primarily focusing on rodent models.

Mechanism of Action: The Polyol Pathway
Under normal glucose levels, the majority of cellular glucose is metabolized through glycolysis.

[3] However, during hyperglycemia, excess glucose is shunted into the polyol pathway.[3]

Aldose reductase converts glucose to sorbitol, a reaction that consumes the cofactor NADPH.

[4] Sorbitol is then oxidized to fructose by sorbitol dehydrogenase.[3] The accumulation of

sorbitol creates osmotic stress, while the depletion of NADPH impairs the regeneration of the
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key intracellular antioxidant, glutathione, leading to increased oxidative stress.[4] Ponalrestat
noncompetitively inhibits aldose reductase, blocking this pathway and its downstream

pathological effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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